Cas no 6314-43-8 (benzobthiophen-2-ylmethanamine)

• Product Name: benzobthiophen-2-ylmethanamine
• CAS No: 6314-43-8
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD00965305
• CID: 509538
• PubChem ID: 237074
• Update Time: 2025-10-31

benzobthiophen-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-2-ylmethanamine
• (1-Benzothien-2-ylmethyl)amine hydrochloride
• 1-benzothiophen-2-ylmethanamine
• 1-Benzothiophen-2-ylmethylamine
• 1-BENZOTHIOPHENE-2-YL METHYLAMINE
• Benzo[b]thiophene-2-methanamine
• 1-Benzothiophene-2-ylmethylamine
• C-Benzo[b]thiophen-2-yl-methylamine
• NSC-40287
• Benzo[b]thiophene-2-methylamine
• ALBB-015187
• UNII-D9FKN7348U
• MFCD00965305
• EN300-55374
• (1-benzothien-2-ylmethyl)amine
• 2-(Aminomethyl)benzothiophene
• FS-2137
• ChemDiv2_001947
• CHEMBL1770735
• Oprea1_824414
• NSC40287
• (1-benzothiophen-2-yl)methanamine
• CS-0187843
• STK064350
• HMS1374I11
• Benzo(b)thiophene-2-methylamine
• Benzo(b)thiophene-2-methanamine
• DB-015189
• D9FKN7348U
• 1-Benzothiophen-2ylmethylamine
• J-519699
• SCHEMBL240588
• AKOS001688870
• 6314-43-8
• SY034711
• NSC 40287
• DTXSID50285047
• 1-(1-BENZOTHIEN-2-YL)METHANAMINE HYDROCHLORIDE
• BDBM50342656
• 1-benzothiophen-2-ylmethylamine, AldrichCPR
• ((Benzothien-2-yl)methyl)amine
• 2-(Aminomethyl)-1-benzothiophene
• Oprea1_679404
• SDCCGMLS-0065963.P001
• 1-(1-benzothiophen-2-yl)methanamine
• benzobthiophen-2-ylmethanamine

• MDL： MFCD00965305
• Inchi： 1S/C9H9NS/c10-6-8-5-7-3-1-2-4-9(7)11-8/h1-5H,6,10H2
• InChI Key： WKYFWFHTABURGB-UHFFFAOYSA-N
• SMILES： S1C(CN)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 163.04600
• Monoisotopic Mass: 163.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3A^2

Experimental Properties

• Density: 1.227
• Melting Point: 58 °C
• Boiling Point: 110-12°C 0,25mm
• Flash Point: 137.564°C
• Refractive Index: 1.692
• PSA: 54.26000
• LogP: 3.06030

benzobthiophen-2-ylmethanamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34-22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on benzobthiophen-2-ylmethanamine

Comprehensive Overview of Benzobthiophen-2-ylmethanamine (CAS No. 6314-43-8): Properties, Applications, and Industry Insights

Benzobthiophen-2-ylmethanamine (CAS No. 6314-43-8) is a specialized organic compound belonging to the benzothiophene derivatives family. Its unique molecular structure, featuring a methanamine group attached to the benzothiophene core, makes it a valuable intermediate in pharmaceutical and material science research. The compound's CAS number 6314-43-8 serves as a critical identifier for regulatory and commercial purposes, ensuring precise classification in global chemical databases.

In recent years, the demand for benzothiophene-based compounds has surged due to their versatile applications in drug discovery, particularly in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers frequently search for "benzobthiophen-2-ylmethanamine synthesis" or "CAS 6314-43-8 suppliers," reflecting its importance in medicinal chemistry. The compound's amine functionality allows for further derivatization, enabling the creation of novel bioactive molecules targeting GPCRs and enzyme modulators.

From a material science perspective, benzobthiophen-2-ylmethanamine demonstrates potential in organic electronics, particularly in the design of OLED materials and conductive polymers. Its π-conjugated system contributes to charge transport properties, aligning with industry trends toward flexible electronics and energy-efficient displays. Queries like "benzothiophene derivatives for OLEDs" highlight this growing intersection between chemistry and advanced materials engineering.

Analytical characterization of CAS No. 6314-43-8 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with researchers often seeking "benzobthiophen-2-ylmethanamine NMR data" for verification purposes. The compound's physicochemical properties—including solubility in polar aprotic solvents and thermal stability—are frequently discussed in technical forums, particularly among professionals working with heterocyclic building blocks.

Environmental and regulatory considerations for benzobthiophen-2-ylmethanamine follow standard REACH compliance protocols, with particular attention to its biodegradation profile. Industry stakeholders increasingly search for "green chemistry approaches for benzothiophene synthesis," reflecting the shift toward sustainable production methods. The compound's low ecotoxicity and compatibility with catalytic amination processes position it favorably within green chemistry initiatives.

In the pharmaceutical sector, benzobthiophen-2-ylmethanamine derivatives show promise in addressing neurodegenerative disorders, with research focusing on their blood-brain barrier permeability. This aligns with trending searches for "small molecule CNS drugs" and "neuroprotective agents." The compound's structural motif appears in several patented drug candidates, particularly those targeting protein misfolding diseases and neuroinflammation pathways.

Commercial availability of CAS 6314-43-8 through specialty chemical suppliers often includes both research-grade and GMP-grade options, catering to diverse application needs. Procurement professionals frequently inquire about "benzobthiophen-2-ylmethanamine scale-up production" and "custom synthesis services," indicating its transition from laboratory-scale to industrial applications. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential considerations for bulk quantities.

Emerging applications in agrochemical research have expanded the utility of benzobthiophen-2-ylmethanamine, particularly in developing plant growth regulators and eco-friendly pesticides. The compound's systemic activity in plants and low mammalian toxicity make it attractive for sustainable agriculture solutions, responding to searches for "green agrochemical intermediates." This diversification beyond pharmaceutical uses demonstrates the compound's cross-industry relevance.

Quality control standards for benzobthiophen-2-ylmethanamine emphasize residual solvent analysis and heavy metal content testing, particularly for pharmaceutical-grade material. Analytical chemists often search for "6314-43-8 specification sheets" or "benzothiophene amine HPLC methods" to ensure compliance with ICH guidelines. The compound's chromatographic behavior and spectral fingerprints are well-documented in peer-reviewed literature, facilitating method development.

Future research directions for benzobthiophen-2-ylmethanamine include exploration of its chiral derivatives for asymmetric synthesis applications and investigation of its photophysical properties for sensor development. These potential applications respond to growing interest in "chiral heterocyclic amines" and "fluorescent molecular probes" within the scientific community. The compound's versatility ensures its continued relevance across multiple cutting-edge research domains.